Cas no 61493-60-5 (Benzoic acid, 3-(2-butenyloxy)-, ethyl ester)
61493-60-5 structure
Product Name:Benzoic acid, 3-(2-butenyloxy)-, ethyl ester
CAS No:61493-60-5
MF:C13H16O3
MW:220.264344215393
CID:477399
PubChem ID:57207462
Update Time:2025-04-19
Benzoic acid, 3-(2-butenyloxy)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(2-butenyloxy)-, ethyl ester
- ethyl 3-but-2-enoxybenzoate
- DTXSID00720559
- Ethyl 3-[(but-2-en-1-yl)oxy]benzoate
- 61493-60-5
-
- Inchi: 1S/C13H16O3/c1-3-5-9-16-12-8-6-7-11(10-12)13(14)15-4-2/h3,5-8,10H,4,9H2,1-2H3
- InChI Key: HLKUESMJCKWEMV-UHFFFAOYSA-N
- SMILES: O(CC=CC)C1=CC=CC(C(=O)OCC)=C1
Computed Properties
- Exact Mass: 220.10998
- Monoisotopic Mass: 220.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Benzoic acid, 3-(2-butenyloxy)-, ethyl ester Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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